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Chemical Identity and Properties

The table below summarizes the key identifiers and calculated physical properties of 8-Methyl-1-nonene

that are relevant to its volatility.

Property Value Source/Reference

Molecular Formula C10H20 [1] [2]

Average Molecular Weight 140.27 g/mol [1] [2]

IUPAC Name 8-Methylnon-1-ene [3] [1]

CAS Registry Number 26741-24-2 [2]

Boiling Point (Tboil) 424.44 K (151.29 °C, 304.32 °F) Joback Calculated [4]

Vapor Pressure 20.32 kPa at 392.68 K Yaw's Equation Calculation [4]

Evidence for VOC Classification
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The following table outlines the primary evidence confirming 8-Methyl-1-nonene's status as a VOC, based

on its properties and behavior.

Evidence Description Implication for VOC Status

High Vapor
Pressure

Calculated vapor pressure of 20.32 kPa at

119.5°C [4]. Values >0.1 kPa indicate high
volatility.

High tendency to evaporate at

room temperature.

Low Molecular
Weight

Molecular weight of 140.27 g/mol [1] [2], well
below common VOC cutoffs (250-300 g/mol).

Fits standard definitions of VOCs.

Analytical
Behavior

Gas Chromatography retention index (I = 954)
on a non-polar column [5].

Can be analyzed using standard
VOC measurement techniques.

VOC Analysis and Environmental Context

This diagram illustrates the general experimental workflow for analyzing a volatile compound like 8-

Methyl-1-nonene, based on gas chromatography methods:
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Experimental protocols for VOC analysis, such as the one referenced for 8-Methyl-1-nonene, typically use

Gas Chromatography (GC). The specific method cited uses a BPX-5 capillary column (25 m x 0.22 mm)

with a temperature ramp from 50°C to 320°C and Helium as the carrier gas [5]. This setup is a standard

methodology for separating and identifying volatile organic compounds in a mixture.

In an environmental context, VOCs like 8-Methyl-1-nonene are scientifically significant because they can

participate in atmospheric chemical reactions. Studies show that VOCs, particularly alkanes and alkenes, are
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key contributors to ozone formation potential (OFP) and secondary organic aerosol (SOA) formation,

especially during events like biomass burning [6].

Conclusion

In summary, 8-Methyl-1-nonene meets the key criteria for a VOC: high vapor pressure, low molecular

weight, and analyzability by standard VOC methods. Its potential environmental impact aligns with known

VOC behavior in atmospheric chemistry.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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